Cas no 339277-81-5 (2-[(4-METHOXYBENZYL)SULFONYL]-1-METHYL-4,5-DIPHENYL-1H-IMIDAZOLE)

• Product Name: 2-[(4-METHOXYBENZYL)SULFONYL]-1-METHYL-4,5-DIPHENYL-1H-IMIDAZOLE
• CAS No: 339277-81-5
• MF: C₂₄H₂₂N₂O₃S
• MW: 418.508084774017
• CID: 5175664
• Update Time: 2026-03-04

2-[(4-METHOXYBENZYL)SULFONYL]-1-METHYL-4,5-DIPHENYL-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 4-METHOXYBENZYL 1-METHYL-4,5-DIPHENYL-1H-IMIDAZOL-2-YL SULFONE
• 2-[(4-METHOXYBENZYL)SULFONYL]-1-METHYL-4,5-DIPHENYL-1H-IMIDAZOLE
• 2-[(4-methoxyphenyl)methanesulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole
• Oprea1_334805
• 2-[(4-methoxyphenyl)methylsulfonyl]-1-methyl-4,5-diphenylimidazole

• Inchi： 1S/C24H22N2O3S/c1-26-23(20-11-7-4-8-12-20)22(19-9-5-3-6-10-19)25-24(26)30(27,28)17-18-13-15-21(29-2)16-14-18/h3-16H,17H2,1-2H3
• InChI Key： FALUYTQSZAVABL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 629
• XLogP3: 4.4
• Topological Polar Surface Area: 69.6

Additional information on 2-[(4-METHOXYBENZYL)SULFONYL]-1-METHYL-4,5-DIPHENYL-1H-IMIDAZOLE

Recent Advances in the Study of 2-[(4-Methoxybenzyl)sulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole (CAS: 339277-81-5)

The compound 2-[(4-Methoxybenzyl)sulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole (CAS: 339277-81-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this imidazole derivative in modulating key biological pathways, particularly those involved in inflammation and cancer. The compound's sulfonyl and methoxybenzyl groups contribute to its ability to interact with specific protein targets, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the most notable findings is the compound's inhibitory effect on certain kinases implicated in inflammatory diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production and attenuating disease progression in animal models. These results suggest that 2-[(4-Methoxybenzyl)sulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole could serve as a lead compound for the development of novel anti-inflammatory agents.

Additionally, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that it exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to disrupt specific signaling pathways that are dysregulated in cancer. Further studies are underway to evaluate its pharmacokinetic profile and optimize its drug-like properties for clinical translation.

In conclusion, the latest research on 2-[(4-Methoxybenzyl)sulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole underscores its potential as a versatile scaffold for drug discovery. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation in both inflammatory and oncological contexts. Future studies should focus on elucidating its precise molecular targets and advancing its development through preclinical and clinical trials.